(E)-{1-[2,3-dichloro-4-(ethanesulfonyl)phenyl]-2-(4-fluorobenzenesulfonyl)ethylidene}(methoxy)amine
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Description
(E)-{1-[2,3-dichloro-4-(ethanesulfonyl)phenyl]-2-(4-fluorobenzenesulfonyl)ethylidene}(methoxy)amine is a useful research compound. Its molecular formula is C17H16Cl2FNO5S2 and its molecular weight is 468.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Research on chlorohydroxybenzenesulfonyl derivatives, including those with dichloro and methoxy groups, has shown that these compounds can be synthesized through reactions involving chlorosulfonic acid and various nucleophilic reagents such as amines and hydrazines. These compounds have potential applications as herbicides due to their reactivity and spectral characteristics (Cremlyn & Cronje, 1979)1.
Antimicrobial Activity
Novel quinazolinone derivatives synthesized from compounds related to the one have been evaluated for antimicrobial activity. The synthesis involves reactions with primary aromatic amines and heterocyclic amines, leading to compounds with potential medicinal applications (Habib, Hassan, & El‐Mekabaty, 2013)2.
Polymer Chemistry
Polyphenylenevinylene derivatives with pendant sulfonyl and amino groups have been prepared, showing interesting properties like reversible redox behavior and solubility in common solvents. Such polymers have applications in organic electronics due to their high molecular weight and solvent-solubility (Kurata, Pu, & Nishide, 2007)3.
Organic Synthesis
The synthesis of alpha-fluorovinyl and alpha-fluoroenone derivatives from fluorinated building blocks showcases the versatility of sulfonyl-containing compounds in organic chemistry. These compounds find applications in the development of new organic synthesis methodologies (Ghosh et al., 2009)4.
Molecular Interactions and Structures
Studies on molecular co-crystals of di(halobenzenesulfonyl)amines reveal how bulky groups like methoxy influence molecular interactions, leading to lamellar layer formations. These insights contribute to the understanding of molecular assembly and supramolecular chemistry (Hamann et al., 2002)5.
Properties
IUPAC Name |
(E)-1-(2,3-dichloro-4-ethylsulfonylphenyl)-2-(4-fluorophenyl)sulfonyl-N-methoxyethanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2FNO5S2/c1-3-27(22,23)15-9-8-13(16(18)17(15)19)14(21-26-2)10-28(24,25)12-6-4-11(20)5-7-12/h4-9H,3,10H2,1-2H3/b21-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPTXKGHEYXCMKN-STZFKDTASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=C(C(=C(C=C1)C(=NOC)CS(=O)(=O)C2=CC=C(C=C2)F)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCS(=O)(=O)C1=C(C(=C(C=C1)/C(=N\OC)/CS(=O)(=O)C2=CC=C(C=C2)F)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2FNO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.